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Compound of Interest

Compound Name: Duodote

CAS No.: 45765-69-3

Cat. No.: B10761600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the pharmacokinetic properties of

Duodote® (atropine and pralidoxime chloride injection), an autoinjector for the treatment of

poisoning by organophosphorus nerve agents and insecticides. The following sections detail

the absorption, distribution, metabolism, and excretion of its active components, atropine and

pralidoxime, following intramuscular administration.

Quantitative Pharmacokinetic Data
The pharmacokinetic parameters of atropine and pralidoxime following a single intramuscular

injection of Duodote® in healthy adult subjects have been well-characterized. The data

presented below is a summary from clinical trials and prescribing information.

Table 1: Pharmacokinetic Properties of Atropine and Pralidoxime Following Intramuscular

Administration of Duodote® in Healthy Subjects[1][2]
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Pharmacokinetic
Parameter

Atropine (2.1 mg)
Pralidoxime Chloride (600
mg)

Mean Cmax (± SD) 13 ± 3 ng/mL 7 ± 3 mcg/mL

Mean Tmax (± SD) 31 ± 30 minutes 28 ± 15 minutes

Mean T½ (± SD) 2.4 ± 0.3 hours 2 ± 1 hours

Major Route of Excretion Urinary Urinary

Percentage of Dose Excreted

Unchanged in Urine
50 to 60% 72 to 94%

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration;

T½: Elimination half-life; SD: Standard Deviation.

Experimental Protocols
The pharmacokinetic data for Duodote® have been established through rigorous clinical

studies. A summary of a representative experimental protocol is provided below.

Study Design:
A typical study involves an open-label, single-dose, two-way, cross-over design in healthy adult

volunteers.[3][4]

Subject Population:
Studies are generally conducted in healthy, non-smoking male and female volunteers, typically

between the ages of 18 and 45.[4][5][6] All participants undergo a thorough medical history,

physical examination, and laboratory tests to ensure they are in good health.

Drug Administration:
A single Duodote® autoinjector, delivering 2.1 mg of atropine and 600 mg of pralidoxime

chloride, is administered intramuscularly into the mid-lateral thigh.[1][7] The injection site is

standardized across all subjects to minimize variability.
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Blood Sampling:
To determine the plasma concentrations of atropine and pralidoxime, venous blood samples

are collected at predetermined time points. A typical sampling schedule includes a pre-dose

sample, followed by multiple samples post-administration (e.g., at 5, 10, 15, 30, 45 minutes,

and 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours).[4]

Analytical Method:
Plasma concentrations of atropine and pralidoxime are quantified using a validated analytical

method, such as liquid chromatography-tandem mass spectrometry (LC/MS-MS).[3][4] This

method provides high sensitivity and specificity for the accurate determination of drug levels.

Pharmacokinetic Analysis:
Non-compartmental and/or compartmental modeling approaches are used to analyze the

plasma concentration-time data.[3][4] Key pharmacokinetic parameters, including Cmax, Tmax,

area under the curve (AUC), and elimination half-life (T½), are calculated for both atropine and

pralidoxime.

Visualizations
Experimental Workflow for a Pharmacokinetic Study
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Caption: Experimental workflow for a typical Duodote® pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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